Cas no 1005670-50-7 (1-(3-chlorophenoxy)methyl-4-nitro-1H-pyrazole)

• Product Name: 1-(3-chlorophenoxy)methyl-4-nitro-1H-pyrazole
• CAS No: 1005670-50-7
• MF: C₁₀H₈ClN₃O₃
• MW: 253.641820907593
• MDL: MFCD04969757
• CID: 3059280
• PubChem ID: 17024816
• Update Time: 2025-06-14

1-(3-chlorophenoxy)methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-((3-Chlorophenoxy)methyl)-4-nitro-1H-pyrazole
• 1-(3-chlorophenoxy)methyl-4-nitro-1H-pyrazole
• 1005670-50-7
• EN300-229508
• 1-(3-CHLOROPHENOXYMETHYL)-4-NITROPYRAZOLE
• CS-0269240
• 1-[(3-chlorophenoxy)methyl]-4-nitro-1H-pyrazole
• STK313168
• AKOS000309904
• AKOS015922265

• MDL： MFCD04969757
• Inchi： 1S/C10H8ClN3O3/c11-8-2-1-3-10(4-8)17-7-13-6-9(5-12-13)14(15)16/h1-6H,7H2
• InChI Key： IIWFQEDBHQBDFZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.0254188Da
• Monoisotopic Mass: 253.0254188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 1-(3-chlorophenoxy)methyl-4-nitro-1H-pyrazole

Recent Advances in the Study of 1-(3-chlorophenoxy)methyl-4-nitro-1H-pyrazole (CAS: 1005670-50-7)

The compound 1-(3-chlorophenoxy)methyl-4-nitro-1H-pyrazole (CAS: 1005670-50-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique nitro-pyrazole core and chlorophenoxy moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of antimicrobial and anticancer activities.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(3-chlorophenoxy)methyl-4-nitro-1H-pyrazole, highlighting its efficient production via a multi-step reaction involving nucleophilic substitution and nitration. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further drug development. Additionally, the study reported a yield optimization strategy that improved the scalability of the synthesis process, addressing previous challenges in large-scale production.

In terms of biological activity, recent in vitro assays have demonstrated the compound's potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action appears to involve interference with bacterial cell wall synthesis, as evidenced by electron microscopy studies. Furthermore, preliminary data from cancer cell line screenings indicate that 1-(3-chlorophenoxy)methyl-4-nitro-1H-pyrazole exhibits selective cytotoxicity against certain tumor types, particularly those with high expression of nitroreductase enzymes.

Structural-activity relationship (SAR) studies have also been a focus of recent research. Modifications to the chlorophenoxy group and the nitro position have been systematically investigated to enhance the compound's pharmacokinetic properties. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that fluorinated analogs of the compound showed improved blood-brain barrier penetration, suggesting potential applications in central nervous system disorders.

Despite these promising findings, challenges remain in the clinical translation of 1-(3-chlorophenoxy)methyl-4-nitro-1H-pyrazole. Current research is addressing issues such as metabolic stability and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development, with particular emphasis on optimizing its therapeutic index.

In conclusion, 1-(3-chlorophenoxy)methyl-4-nitro-1H-pyrazole represents an exciting area of research in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. Future studies will likely focus on elucidating its precise molecular targets, improving its drug-like properties, and exploring its potential in combination therapies.